Cas no 100502-66-7 (Abrucomstat)
Abrucomstat structure
Product Name:Abrucomstat
CAS No:100502-66-7
MF:C3H7NO4
MW:121.091981172562
CID:1126892
PubChem ID:10011893
Update Time:2025-04-20
Abrucomstat Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, mononitrate
- nitric acid,propane-1,3-diol
- Abrucomstat
- 1,3-Propanediole mononitrate
- DTXSID10760800
- Abrucomstat [USAN]
- MFCD31731012
- WHO 11507
- 3-(Nitrooxy)propane-1-ol
- MS-22756
- UNII-582N19CWP9
- DA-70456
- Abrucomstat?
- 3-nitrooxypropan-1-ol
- SCHEMBL220976
- PTMLFFXFTRSBJW-UHFFFAOYSA-N
- 3-(Nitrooxy)propan-1-ol
- CHEMBL1817841
- F83064
- 3-hydroxypropyl Nitrate
- 3-NOP
- AKOS040756411
- 3-Nitrooxypropanol
- ABRUCOMSTAT [INN]
- SY345141
- HY-139566
- 100502-66-7
- 3-Nitroxypropanol
- 3-Nitroxypropanol; 3-NOP
- 582N19CWP9
- CS-0213543
- 1,3-PROPANEDIOL, 1-NITRATE
-
- Inchi： 1S/C3H7NO4/c5-2-1-3-8-4(6)7/h5H,1-3H2
- InChI Key： PTMLFFXFTRSBJW-UHFFFAOYSA-N
- SMILES： O(CCCO)[N+](=O)[O-]
Computed Properties
- Exact Mass: 121.03751
- Monoisotopic Mass: 121.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 68.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 103.83
Abrucomstat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N901635-1mg |
3-Nitroxypropanol |
100502-66-7 | 1mg |
150.00 | 2021-07-23 | ||
| TRC | N901635-10mg |
3-Nitroxypropanol |
100502-66-7 | 10mg |
1200.00 | 2021-07-23 | ||
| MedChemExpress | HY-139566-5mg |
Abrucomstat |
100502-66-7 | ≥95.0% | 5mg |
￥720 | 2024-05-24 | |
| MedChemExpress | HY-139566-10mg |
Abrucomstat |
100502-66-7 | ≥95.0% | 10mg |
￥1200 | 2024-05-24 | |
| MedChemExpress | HY-139566-25mg |
Abrucomstat |
100502-66-7 | ≥95.0% | 25mg |
￥2320 | 2024-05-24 | |
| MedChemExpress | HY-139566-50mg |
Abrucomstat |
100502-66-7 | ≥95.0% | 50mg |
￥3680 | 2024-05-24 | |
| MedChemExpress | HY-139566-100mg |
Abrucomstat |
100502-66-7 | ≥95.0% | 100mg |
￥6000 | 2024-05-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A938053-10mg |
Abrucomstat |
100502-66-7 | ≥98% | 10mg |
￥720.00 | 2022-09-29 | |
| MedChemExpress | HY-139566-10mM*1mLinDMSO |
Abrucomstat |
100502-66-7 | ≥95.0% | 10mM*1mLinDMSO |
￥790 | 2023-07-26 | |
| Aaron | AR0002W9-250mg |
1,3-Propanediol, 1-nitrate |
100502-66-7 | 95% | 250mg |
$174.00 | 2025-02-13 |
Abrucomstat Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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